Cas no 2227820-36-0 ((2R)-4-(4-fluoropyridin-2-yl)butan-2-ol)

• Product Name: (2R)-4-(4-fluoropyridin-2-yl)butan-2-ol
• CAS No: 2227820-36-0
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5760805
• PubChem ID: 165697927
• Update Time: 2025-06-14

(2R)-4-(4-fluoropyridin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1782030
• 2227820-36-0
• (2R)-4-(4-fluoropyridin-2-yl)butan-2-ol

• Inchi： 1S/C9H12FNO/c1-7(12)2-3-9-6-8(10)4-5-11-9/h4-7,12H,2-3H2,1H3/t7-/m1/s1
• InChI Key： OVZIXDPASPQIDA-SSDOTTSWSA-N
• SMILES： FC1C=CN=C(C=1)CC[C@@H](C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(4-fluoropyridin-2-yl)butan-2-ol

Research Briefing on (2R)-4-(4-fluoropyridin-2-yl)butan-2-ol (CAS: 2227820-36-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of chiral building blocks such as (2R)-4-(4-fluoropyridin-2-yl)butan-2-ol (CAS: 2227820-36-0). This compound, characterized by its fluoropyridine moiety and stereospecific (R)-configuration, has emerged as a versatile intermediate in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS)-targeted therapeutics. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and applications.

A 2023 study published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) detailed an optimized enantioselective synthesis of (2R)-4-(4-fluoropyridin-2-yl)butan-2-ol via asymmetric hydrogenation of a corresponding ketone precursor using a Ru-BINAP catalyst system (yield: 92%, ee >99%). The fluoropyridine group was shown to enhance metabolic stability in vivo, while the (R)-configuration conferred selective binding to adenosine A_2A receptor subtypes, making it a candidate for Parkinson's disease therapeutics.

In preclinical trials, derivatives of this compound demonstrated blood-brain barrier (BBB) permeability (P_app = 8.7 × 10⁻⁶ cm/s in MDCK-MDR1 assays) and low cytotoxicity (CC₅₀ > 100 μM in HEK293 cells). Patent filings (WO2023187546A1) reveal its incorporation into PROTAC molecules targeting Bruton's tyrosine kinase (BTK), with degradation DC₅₀ values below 10 nM observed in lymphoma cell lines.

Notably, the 4-fluoropyridin-2-yl moiety facilitates π-stacking interactions with protein targets, as evidenced by X-ray crystallography data (PDB ID: 8T4Q) of a related kinase inhibitor complex. Density functional theory (DFT) calculations further suggest that the fluorine atom's electrostatic potential contributes to improved target engagement (ΔG_bind = −9.2 kcal/mol vs. non-fluorinated analogs).

Challenges remain in large-scale production due to the need for chiral separation; however, continuous-flow biocatalysis approaches using immobilized alcohol dehydrogenases (ADHs) have achieved space-time yields of 5.6 g/L/h (Org. Process Res. Dev. 2024, 28, 2). Future directions include exploration of its utility in radiopharmaceuticals, as the fluorine-18 isotopologue shows promise in PET tracer development (t_1/2 = 110 min, logD = 1.2).

This compound's unique combination of stereochemical purity, fluorinated aromaticity, and synthetic flexibility positions it as a valuable scaffold in next-generation drug discovery. Ongoing structure-activity relationship (SAR) studies are expected to expand its applications to GPCR modulators and epigenetic targets.